4-(3-Thienyl)-alpha,alpha,1-trimethyl-4-piperidinemethanol hemifumarate salt
4-(3-Thienyl)-alpha,alpha,1-trimethyl-4-piperidinemethanol hemifumarate salt
Brand Name:
Vulcanchem
CAS No.:
151656-58-5
VCID:
VC0121699
InChI:
InChI=1S/C13H21NOS.C4H4O4/c1-12(2,15)13(11-4-9-16-10-11)5-7-14(3)8-6-13;5-3(6)1-2-4(7)8/h4,9-10,15H,5-8H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES:
CC(C)(C1(CCN(CC1)C)C2=CSC=C2)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C17H25NO5S
Molecular Weight:
355.5 g/mol
4-(3-Thienyl)-alpha,alpha,1-trimethyl-4-piperidinemethanol hemifumarate salt
CAS No.: 151656-58-5
Main Products
VCID: VC0121699
Molecular Formula: C17H25NO5S
Molecular Weight: 355.5 g/mol
CAS No. | 151656-58-5 |
---|---|
Product Name | 4-(3-Thienyl)-alpha,alpha,1-trimethyl-4-piperidinemethanol hemifumarate salt |
Molecular Formula | C17H25NO5S |
Molecular Weight | 355.5 g/mol |
IUPAC Name | (Z)-but-2-enedioic acid;2-(1-methyl-4-thiophen-3-ylpiperidin-4-yl)propan-2-ol |
Standard InChI | InChI=1S/C13H21NOS.C4H4O4/c1-12(2,15)13(11-4-9-16-10-11)5-7-14(3)8-6-13;5-3(6)1-2-4(7)8/h4,9-10,15H,5-8H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1- |
Standard InChIKey | UPIVEKIRCYVMLE-BTJKTKAUSA-N |
Isomeric SMILES | CC(C)(C1(CCN(CC1)C)C2=CSC=C2)O.C(=C\C(=O)O)\C(=O)O |
SMILES | CC(C)(C1(CCN(CC1)C)C2=CSC=C2)O.C(=CC(=O)O)C(=O)O |
Canonical SMILES | CC(C)(C1(CCN(CC1)C)C2=CSC=C2)O.C(=CC(=O)O)C(=O)O |
Synonyms | 4-(3-thienyl)-alpha,alpha,1-trimethyl-4-piperidinemethanol hemi-fumarate salt EXP 631 EXP-631 EXP631 |
PubChem Compound | 6442836 |
Last Modified | Nov 11 2021 |
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